Cas no 473546-44-0 (Acetic acid;2-butylcyclohexan-1-ol)
473546-44-0 structure
Product Name:Acetic acid;2-butylcyclohexan-1-ol
CAS No:473546-44-0
MF:C12H24O3
MW:216.317164421082
CID:2828424
PubChem ID:71362938
Update Time:2025-04-21
Acetic acid;2-butylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- DTXSID80786537
- 473546-44-0
- Acetic acid--2-butylcyclohexan-1-ol (1/1)
- Acetic acid;2-butylcyclohexan-1-ol
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- Inchi: 1S/C10H20O.C2H4O2/c1-2-3-6-9-7-4-5-8-10(9)11;1-2(3)4/h9-11H,2-8H2,1H3;1H3,(H,3,4)
- InChI Key: BEXYGXOISIHKQB-UHFFFAOYSA-N
- SMILES: OC1CCCCC1CCCC.OC(C)=O
Computed Properties
- Exact Mass: 216.17254462Da
- Monoisotopic Mass: 216.17254462Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Acetic acid;2-butylcyclohexan-1-ol Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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